4-ethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide

• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol
• IUPAC Name: 4-ethoxy-N-(2-pyrrolidin-1-ylethyl)benzamide
• InChI: InChI=1S/C15H22N2O2/c1-2-19-14-7-5-13(6-8-14)15(18)16-9-12-17-10-3-4-11-17/h5-8H,2-4,9-12H2,1H3,(H,16,18)
• InChI Key: GMNIEFDZHGGZTP-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)NCCN2CCCC2

Description

4-ethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide, also known as EPEB, is a chemical compound that has shown potential in scientific research for its ability to modulate the activity of certain receptors in the brain. In

Mechanism of Action

4-ethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide works by binding to the mGluR5 receptor and modulating its activity. Specifically, it acts as a positive allosteric modulator, meaning it enhances the receptor's response to its natural ligand, glutamate. This leads to increased signaling through the receptor, which can have various effects on neuronal function and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific context in which it is used. In animal studies, it has been shown to improve cognitive function and reduce symptoms of various neurological disorders. It has also been shown to have some potential as an analgesic, reducing pain sensitivity in animal models. However, further research is needed to fully understand the effects of this compound on the brain and body.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide in lab experiments is that it has shown relatively low toxicity in animal studies, suggesting it may be safe for use in humans. Additionally, it has been shown to have a relatively long half-life in the brain, meaning its effects may be longer-lasting than other compounds. However, one limitation of using this compound is that it is a relatively new compound, and further research is needed to fully understand its effects and potential applications.

Future Directions

There are several potential future directions for research on 4-ethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide. One area of interest is its potential as a therapeutic agent for neurological disorders, such as Parkinson's disease and Fragile X syndrome. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential side effects and limitations. Finally, there is potential for the development of new compounds based on the structure of this compound, which may have even greater efficacy and fewer side effects.

Synthesis Methods

The synthesis method for 4-ethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide involves several steps, starting with the preparation of 4-ethoxybenzoyl chloride. This is then reacted with 2-(1-pyrrolidinyl)ethylamine to form the desired product, this compound. The yield of this synthesis method is typically around 50%, and further purification steps may be required to obtain a high-quality product.

Scientific Research Applications

4-ethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide has been studied for its potential as a modulator of the activity of the mGluR5 receptor in the brain. This receptor plays a role in various neurological processes, including learning and memory, and has been implicated in several neurological disorders, such as Fragile X syndrome and Parkinson's disease. This compound has shown promise in animal studies as a potential therapeutic agent for these and other conditions.